Cas no 845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone)

4-(3-Nitrophenyl)-3-morpholinone structure

845729-43-3 structure

Product Name:4-(3-Nitrophenyl)-3-morpholinone

CAS No:845729-43-3

Molecular Formula:C₁₀H₁₀N₂O₄

Molecular Weight:222.197402477264

CID:1824599

PubChem ID:11644240

4-(3-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

- 3-Morpholinone, 4-(3-nitrophenyl)-
- 4-(3-Nitrophenyl)-3-morpholinone (ACI)
- 4-(3-Nitrophenyl)morpholin-3-one
- 845729-43-3
- 4-(3-nitrophenyl)morpholin-3-one
- 4-(3-nitrophenyl)-3-Morpholinone
- 4-(3-nitrophenyl)morpholin-3-one? (Rivaroxaban Impurity pound(c)
- CS-0165651
- SCHEMBL1629441
- DA-02451
- InChIKey： NGYPJPFTRGWDID-UHFFFAOYSA-N
- Inchi： 1S/C10H10N2O4/c13-10-7-16-5-4-11(10)8-2-1-3-9(6-8)12(14)15/h1-3,6H,4-5,7H2
- SMILES： O=C1COCCN1C1C=C([N+](=O)[O-])C=CC=1

Computed Properties

Exact Mass: 222.06405680g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 222.06405680g/mol
Heavy Atom Count: 16
Complexity: 289
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Boiling Point: NA
Melting Point: NA

4-(3-Nitrophenyl)-3-morpholinone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A1168743-100mg	4-(3-Nitrophenyl)morpholin-3-one	845729-43-3	97%	100mg	$44.0
TRC	N499010-5mg	4-(3-Nitrophenyl)-3-morpholinone	845729-43-3		5mg	$207.00	2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01121162-100mg	4-(3-Nitrophenyl)morpholin-3-one	845729-43-3	97%	100mg	￥297.0	2023-09-02

4-(3-Nitrophenyl)-3-morpholinone Synthesis

Synthetic Circuit 1

116922-22-6

845729-43-3

Reaction Conditions

1.1 Reagents: Carbon dioxide Solvents: Acetonitrile ; 5 h, 1 atm, 60 °C
1.2 Reagents: Sodium chlorite Solvents: Water ; 20 min, 60 °C; 2.5 h, 60 °C
1.3 Reagents: Sodium sulfite Solvents: Water

Reference

A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2

Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997

Synthetic Circuit 2

402-67-5

845729-43-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 2 h, 100 °C
2.1 Reagents: Carbon dioxide Solvents: Acetonitrile ; 5 h, 1 atm, 60 °C
2.2 Reagents: Sodium chlorite Solvents: Water ; 20 min, 60 °C; 2.5 h, 60 °C
2.3 Reagents: Sodium sulfite Solvents: Water

Reference

A Facile Oxidation of Tertiary Amines to Lactams by Using Sodium Chlorite: Process Improvement by Precise pH Adjustment with CO2

Liu, Chaoyang; et al, Synlett, 2022, 33(10), 993-997